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Compound of Interest

2-(5-Mercaptotetrazole-1-
yl)ethanol-d4

cat. No.: B15600509

Compound Name:

In-Depth Technical Guide: 2-(5-
Mercaptotetrazole-1-yl)ethanol-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of 2-(5-
Mercaptotetrazole-1-yl)ethanol-d4, an isotopically labeled compound of significant interest in
pharmaceutical research and development. This document is intended for an audience with a
technical background in chemistry and pharmacology.

Core Compound Data

2-(5-Mercaptotetrazole-1-yl)ethanol-d4 is the deuterated form of 2-(5-Mercaptotetrazole-1-
yl)ethanol. The incorporation of four deuterium atoms into the ethanol group provides a
valuable tool for various research applications, including metabolic studies and as an internal
standard in analytical assays.

Quantitative Data Summary

For clarity and comparative purposes, the molecular formula and weight of both the deuterated
and non-deuterated forms of the compound are presented below.
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Compound Molecular Formula Molecular Weight ( g/mol )

2-(5-Mercaptotetrazole-1-

C3H2D4N40S 150.2[1][2]
yl)ethanol-d4

2-(5-Mercaptotetrazole-1-
C3H6N40S 146.17[3][4]
yl)ethanol

Applications and Research Context

The non-deuterated analog, 2-(5-Mercaptotetrazole-1-yl)ethanol, serves as a key intermediate
in the synthesis of the beta-lactam antibiotic, Flomoxef.[1][5] Furthermore, it has been identified
as a metabolite of Flomoxef and exhibits inhibitory activity against vitamin K-dependent
glutamylcarboxylase.[1][5] The deuterated form, 2-(5-Mercaptotetrazole-1-yl)ethanol-d4, is
primarily utilized in pharmacokinetic and metabolic studies of Flomoxef and related
compounds, where its distinct mass allows it to be differentiated from its non-deuterated
counterpart.

Experimental Protocols

While specific experimental protocols for the direct use of 2-(5-Mercaptotetrazole-1-
yl)ethanol-d4 are not extensively detailed in publicly available literature, its primary application
is as an internal standard in analytical methods such as liquid chromatography-mass
spectrometry (LC-MS) for the quantification of 2-(5-Mercaptotetrazole-1-yl)ethanol or Flomoxef
in biological matrices.

A generalized workflow for such an application is outlined below.

Logical Workflow for Quantification using a Deuterated
Standard
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Fig. 1: Generalized workflow for using 2-(5-Mercaptotetrazole-1-yl)ethanol-d4 as an internal
standard.

This diagram illustrates a typical bioanalytical workflow. The process begins with the collection
of a biological sample, to which a known amount of the deuterated internal standard is added.
Following sample preparation to remove interfering substances, the sample is analyzed by LC-
MS/MS. The distinct mass-to-charge ratio of the deuterated standard allows for its separate
detection from the endogenous analyte. By comparing the signal intensity of the analyte to that
of the internal standard, precise quantification can be achieved, which is crucial for
pharmacokinetic studies and metabolite identification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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